Methyl 3,4-diethoxybenzoate

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: methyl 3,4-diethoxybenzoate
• InChI: InChI=1S/C12H16O4/c1-4-15-10-7-6-9(12(13)14-3)8-11(10)16-5-2/h6-8H,4-5H2,1-3H3
• InChI Key: ILLNPVIYONXHGS-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)OC)OCC

Description

Methyl 3,4-diethoxybenzoate is an organic compound that belongs to the class of benzoate esters. It is commonly used in scientific research as a starting material for the synthesis of various organic compounds. This compound has various applications in the field of organic synthesis, drug discovery, and pharmaceutical research.

Mechanism of Action

The mechanism of action of Methyl 3,4-diethoxybenzoate is not well understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in the biological processes. The compound has been shown to possess anti-inflammatory and antitumor properties, which may be attributed to its ability to inhibit certain enzymes or proteins.
Biochemical and Physiological Effects:
Methyl 3,4-diethoxybenzoate has been shown to possess various biochemical and physiological effects. It has been shown to possess anti-inflammatory, antitumor, and antimicrobial properties. The compound has also been shown to possess antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 3,4-diethoxybenzoate in lab experiments include its availability, low cost, and ease of synthesis. However, the compound has certain limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on Methyl 3,4-diethoxybenzoate. One direction is to investigate the mechanism of action of the compound in more detail. Another direction is to explore the potential of the compound in the development of new drugs for the treatment of various diseases. Additionally, further research could be conducted to improve the synthesis method of the compound and to investigate its potential in the field of materials science.

Synthesis Methods

The synthesis of Methyl 3,4-diethoxybenzoate can be achieved by the reaction of 3,4-diethoxybenzoic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction proceeds through an esterification reaction, where the carboxylic acid group of 3,4-diethoxybenzoic acid reacts with the hydroxyl group of methanol, resulting in the formation of Methyl 3,4-diethoxybenzoate. The reaction can be represented as follows:

Scientific Research Applications

Methyl 3,4-diethoxybenzoate has various applications in the field of scientific research. It is commonly used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. The compound has been used in the synthesis of antitumor agents, anti-inflammatory agents, and antimicrobial agents. It has also been used in the synthesis of materials such as liquid crystals and polymers.